Cas no 54023-06-2 (5-(3-Aminophenyl)furan-2-carboxylic Acid Methyl Ester)

• Product Name: 5-(3-Aminophenyl)furan-2-carboxylic Acid Methyl Ester
• CAS No: 54023-06-2
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD06739568
• CID: 366578
• PubChem ID: 24883583
• Update Time: 2025-08-03

5-(3-Aminophenyl)furan-2-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(3-aminophenyl)furan-2-carboxylate
• 2-Furancarboxylic acid,5-(3-aminophenyl)-, methyl ester
• 5-(3-AMINOPHENYL)FURAN-2-CARBOXYLIC ACID METHYL ESTER
• 5-(3-Aminophenyl)-2-carbomethoxy-furan
• 5-(3-Amino-phenyl)-furan-2-carboxylic acid methylester
• 648450_ALDRICH
• AC1OGGOE
• CTK4J9349
• methyl 5-(3-aminophenyl)-2-furoate
• SBB014480
• SureCN1143419
• Methyl 5-(3-aminophenyl)furan-2-carboxylate, 97%
• SB61589
• FT-0640212
• AS-37961
• AKOS005255327
• 54023-06-2
• CS-0313175
• SCHEMBL1143419
• MFCD06739568
• DTXSID70428090
• A829914
• 2-Furancarboxylic acid, 5-(3-aminophenyl)-, methyl ester
• STK691792
• DB-052459
• 5-(3-Aminophenyl)furan-2-carboxylic Acid Methyl Ester

• MDL： MFCD06739568
• Inchi： 1S/C12H11NO3/c1-15-12(14)11-6-5-10(16-11)8-3-2-4-9(13)7-8/h2-7H,13H2,1H3
• InChI Key： IZIZPLREWPTKFV-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC=C1C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 217.07400
• Monoisotopic Mass: 217.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 65.5A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.222
• Melting Point: 102-106 °C (lit.)
• Boiling Point: 411.2℃ at 760 mmHg
• Flash Point: 202.5°C
• PSA: 65.46000
• LogP: 2.89660
• Solubility: Not available

5-(3-Aminophenyl)furan-2-carboxylic Acid Methyl Ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Risk Phrases：R22